Cas no 2228109-36-0 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228109-36-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5922913
• PubChem ID: 165642139
• Update Time: 2025-05-19

1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2228109-36-0
• EN300-1987893

• Inchi： 1S/C10H19NO2/c1-8(2)6-10(8,11)7-5-12-9(3,4)13-7/h7H,5-6,11H2,1-4H3
• InChI Key： IADQDDVZBFPDGH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Guide to 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228109-36-0)

1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228109-36-0) is a specialized organic compound with a unique structural framework that combines a dioxolane ring and a cyclopropylamine moiety. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its 2,2-dimethyl-1,3-dioxolane group enhances stability, while the cyclopropan-1-amine functionality offers reactivity for further derivatization.

The compound's molecular formula is C₁₀H₁₉NO₂, and it features a molecular weight of 185.26 g/mol. Its structural complexity makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds. Researchers are increasingly exploring its applications in drug discovery, where its amine-protected cyclopropane structure can serve as a key pharmacophore.

One of the most intriguing aspects of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine is its potential role in addressing modern challenges in medicinal chemistry. For instance, the rise of antibiotic-resistant bacteria has spurred interest in new antimicrobial agents, and this compound's scaffold could be leveraged to design innovative solutions. Similarly, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in pharmaceutical research.

In the agrochemical sector, 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine is being investigated for its potential as a precursor to crop protection agents. The dioxolane ring's resistance to hydrolysis under environmental conditions could enhance the longevity of agrochemical formulations, addressing sustainability concerns in agriculture. This aligns with the growing demand for eco-friendly pesticides and green chemistry solutions.

The synthesis of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine typically involves multi-step organic reactions, including cyclopropanation and amine protection strategies. Advanced techniques such as asymmetric catalysis are often employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. Recent advancements in flow chemistry have also improved the scalability of its production, making it more accessible for industrial use.

From a market perspective, the demand for 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine is expected to grow, driven by its versatility in drug discovery and agrochemical innovation. Companies specializing in custom synthesis and fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of research institutions and pharmaceutical firms. Its CAS No. 2228109-36-0 serves as a unique identifier, ensuring precise sourcing and regulatory compliance.

For researchers and industry professionals, understanding the properties and applications of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethylcyclopropan-1-amine is essential. Its combination of structural robustness and chemical reactivity positions it as a valuable tool in modern synthetic chemistry. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.